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Abstract
Procymidone, a dicarboximide fungicide, is a synthetic chemical compound widely utilized in

agriculture to control a range of fungal diseases. Beyond its fungicidal properties,

procymidone is also recognized as an endocrine disruptor, specifically an antagonist of the

androgen receptor. This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, and mechanisms of action of procymidone. It includes

detailed summaries of experimental protocols for determining its key properties, based on

internationally recognized guidelines. Furthermore, this document elucidates the signaling

pathways affected by procymidone through detailed diagrams, offering a valuable resource for

researchers in toxicology, drug development, and environmental science.

Chemical Structure and Identification
Procymidone, with the IUPAC name 3-(3,5-dichlorophenyl)-1,5-dimethyl-3-

azabicyclo[3.1.0]hexane-2,4-dione, is a chlorinated aromatic compound. Its chemical structure

is characterized by a dichlorophenyl group attached to a dicarboximide ring system.

Table 1: Chemical Identification of Procymidone
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Identifier Value

IUPAC Name
3-(3,5-dichlorophenyl)-1,5-dimethyl-3-

azabicyclo[3.1.0]hexane-2,4-dione[1]

CAS Number 32809-16-8[1][2]

Molecular Formula C₁₃H₁₁Cl₂NO₂[1][2][3]

Canonical SMILES
CC12CC1(C(=O)N(C2=O)C3=CC(=CC(=C3)Cl)

Cl)C[2]

Physicochemical Properties
The physical and chemical properties of procymidone are crucial for understanding its

environmental fate, bioavailability, and toxicological profile. A summary of these properties is

presented in Table 2.

Table 2: Physicochemical Properties of Procymidone

Property Value Reference

Molecular Weight 284.14 g/mol [1][3]

Appearance Colorless crystalline powder [4]

Melting Point 163 to 164.5 °C [4]

Boiling Point
Decomposes at temperatures

above 360°C
[4]

Water Solubility 2.4 mg/L at 20°C [4]

Vapor Pressure 2.3 x 10⁻⁵ Pa at 25°C [4]

Octanol-Water Partition

Coefficient (logP)
3.3 (at pH 6.0) [4]

Experimental Protocols for Physicochemical
Properties
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The determination of the physicochemical properties of chemical substances like procymidone
follows standardized and internationally recognized methods, such as those published by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

data quality and comparability.

Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance.[5]

[6][7][8] A common method is the capillary tube method, where a small amount of the powdered

substance is packed into a capillary tube and heated in a controlled manner in a liquid bath or a

metal block.[5][8] The temperatures at which the substance starts and is completely melted are

recorded as the melting range.[7][8]

Boiling Point (OECD Guideline 103)
For substances that do not decompose at their boiling point, this guideline provides methods

like ebulliometry or the dynamic method.[9][10] The principle involves heating the liquid and

measuring the temperature at which its vapor pressure equals the atmospheric pressure.[9][10]

For substances like procymidone that decompose before boiling, the decomposition

temperature is reported instead.[4]

Vapour Pressure (OECD Guideline 104)
This guideline outlines several methods to determine the vapor pressure of a substance,

including the gas saturation method.[11][12][13][14][15] In this method, a stream of inert gas is

passed through or over the substance at a known flow rate and temperature, becoming

saturated with the substance's vapor. The amount of substance transported by the gas is then

determined, allowing for the calculation of the vapor pressure.[15]

Water Solubility (OECD Guideline 105)
The flask method, suitable for substances with solubility above 10⁻² g/L, involves agitating an

excess of the substance in water at a constant temperature until equilibrium is reached.[16][17]

[18][19] The concentration of the substance in the aqueous phase is then determined by a

suitable analytical method after separating the undissolved solid.[19] For poorly soluble

substances like procymidone, the column elution method is often used.[19]
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Partition Coefficient (n-octanol/water) (OECD Guideline
107)
The shake flask method is a common technique for determining the octanol-water partition

coefficient (logP).[20][21][22][23] Equal volumes of n-octanol and water are pre-saturated with

each other, and then a known amount of the test substance is added. The mixture is shaken

until equilibrium is reached, after which the concentration of the substance in both phases is

measured to calculate the partition coefficient.[21][22]

Mechanism of Action
Procymidone exhibits a dual mechanism of action, functioning as both a potent fungicide and

an endocrine-disrupting chemical.

Fungicidal Activity: Disruption of the High Osmolarity
Glycerol (HOG) Pathway
Procymidone's fungicidal activity stems from its ability to interfere with the osmotic signal

transduction pathway in fungi, specifically the High Osmolarity Glycerol (HOG) pathway, which

is a type of Mitogen-Activated Protein (MAP) kinase cascade.[4] This pathway is crucial for

fungi to adapt to changes in osmotic pressure in their environment.[24][25] Procymidone is

thought to inhibit a histidine kinase, a key sensor protein in the HOG pathway. This inhibition

disrupts the downstream signaling cascade, leading to an inability of the fungus to regulate its

internal glycerol concentration in response to osmotic stress. This ultimately results in cell lysis

and death.[4]
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Caption: Procymidone's fungicidal action via HOG pathway inhibition.
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Endocrine Disruption: Androgen Receptor Antagonism
Procymidone is a well-documented endocrine disruptor that acts as a competitive antagonist

of the androgen receptor (AR).[2][4] Androgens, such as testosterone and dihydrotestosterone

(DHT), play a critical role in the development and maintenance of male reproductive tissues

and secondary sexual characteristics. They exert their effects by binding to the AR, which then

translocates to the nucleus and acts as a transcription factor, regulating the expression of

androgen-responsive genes.[26][27][28] Procymidone competes with endogenous androgens

for binding to the ligand-binding domain of the AR.[4] This binding does not activate the

receptor but instead prevents androgens from binding and initiating the downstream signaling

cascade. Consequently, the expression of androgen-dependent genes is inhibited, which can

lead to adverse effects on male reproductive health.[2][4]
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Caption: Procymidone's antagonism of the androgen receptor signaling pathway.

Synthesis of Procymidone
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The synthesis of procymidone can be achieved through a two-step process. The first step

involves the synthesis of an intermediate, a three-membered cyclic ester, from methyl α-

chloropropionate and methyl methacrylate.[29][30] In the second step, this intermediate is

reacted with 3,5-dichloroaniline to yield procymidone.[29][30][31]

A general workflow for the synthesis is outlined below:

Methyl α-chloropropionate

Three-membered
cyclic ester

Methyl methacrylate Procymidone

3,5-dichloroaniline

Click to download full resolution via product page

Caption: A simplified workflow for the two-step synthesis of procymidone.

A more detailed experimental protocol would involve the following general steps:

Synthesis of the Intermediate: Methyl α-chloropropionate and methyl methacrylate are

reacted in the presence of a base, such as sodium hydride, in an appropriate solvent like

toluene. The reaction mixture is typically heated to facilitate the formation of the three-

membered cyclic ester intermediate.

Synthesis of Procymidone: The isolated cyclic ester intermediate is then reacted with 3,5-

dichloroaniline in the presence of an acid catalyst, such as sulfuric acid. The reaction is

heated, and the resulting procymidone is isolated and purified, often through crystallization.

[31]

Conclusion
Procymidone is a multifaceted chemical compound with significant implications in both

agriculture and environmental health. Its efficacy as a fungicide is attributed to its targeted

disruption of the HOG signaling pathway in fungi. Conversely, its activity as an androgen
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receptor antagonist raises concerns regarding its potential as an endocrine disruptor. A

thorough understanding of its chemical properties, mechanisms of action, and synthesis is

essential for informed risk assessment, the development of safer alternatives, and for

advancing research in the fields of toxicology and drug discovery. The standardized protocols

and detailed pathway analyses provided in this guide serve as a foundational resource for

scientists and researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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